Methyl 3-(2-azabicyclo[2.1.1]hexan-1-yl)propanoate

• IUPAC Name: methyl 3-(2-azabicyclo[2.1.1]hexan-1-yl)propanoate
• InChI: InChI=1S/C9H15NO2/c1-12-8(11)2-3-9-4-7(5-9)6-10-9/h7,10H,2-6H2,1H3
• InChI Key: AESHFPYVVHDNEM-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CCC12CC(C1)CN2
• Molecular Formula: C9H15NO2
• Molecular Weight: 169.22 g/mol

Description

Synthesis Analysis

The synthesis of related compounds like azabicyclo[2.1.1]hexanes has been achieved through various methods. One approach involves the use of photochemistry to access new building blocks via [2 + 2] cycloaddition. This strategy provides access to various privileged bridged bicycles of pharmaceutical relevance.

Molecular Structure Analysis

The molecular structure of “3- {2-azabicyclo [2.1.1]hexan-1-yl}propanoic acid hydrochloride” is represented by the InChI code: 1S/C8H13NO2.ClH/c10-7(11)1-2-8-3-6(4-8)5-9-8;/h6,9H,1-5H2,(H,10,11);1H. This indicates the presence of a bicyclic structure with a nitrogen atom, which is a common feature in azabicyclo[2.1.1]hexanes.

Chemical Reactions Analysis

Azabicyclo[2.1.1]hexanes (aza-BCHs) and bicyclo[1.1.1]pentanes (BCPs) have emerged as attractive classes of sp3-rich cores for replacing flat, aromatic groups with metabolically resistant, three-dimensional frameworks in drug scaffolds. The chemical reactions involving these compounds are still under exploration.

Physical And Chemical Properties Analysis

The physical and chemical properties of “3- {2-azabicyclo [2.1.1]hexan-1-yl}propanoic acid hydrochloride” include a molecular weight of 191.66, a melting point of 189-190°C, and it appears as a powder at room temperature.

Safety and Hazards

The safety information for “3- {2-azabicyclo [2.1.1]hexan-1-yl}propanoic acid hydrochloride” includes hazard statements H315, H319, H335, indicating that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

The future directions in the study of compounds like “Methyl 3-(2-azabicyclo[2.1.1]hexan-1-yl)propanoate” involve the exploration of novel sp3-rich chemical space. This includes the development of new synthetic methods to access various privileged bridged bicycles of pharmaceutical relevance.